Cas no 1261974-61-1 (2-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261974-61-1
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD18312676
• CID: 2621996
• PubChem ID: 53218402
• Update Time: 2025-04-21

2-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Dimethylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261974-61-1
• DTXSID10683343
• 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95%
• MFCD18312676
• 2-[3-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18312676
• Inchi： 1S/C16H15NO3/c1-17(2)15(18)12-7-5-6-11(10-12)13-8-3-4-9-14(13)16(19)20/h3-10H,1-2H3,(H,19,20)
• InChI Key： BKCREWDRQMILJP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)C1C=CC=CC=1C(=O)O)N(C)C

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų